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Compound of Interest

Compound Name: Tert-butyl oxolane-2-carboxylate

CAS No.: 1342514-34-4

Cat. No.: B1445168

Get Quote

Executive Summary
In modern drug development and medicinal chemistry, substituted oxolanes (tetrahydrofurans)

serve as critical structural motifs for enhancing the pharmacokinetic properties of active

pharmaceutical ingredients (APIs). tert-Butyl oxolane-2-carboxylate (also known as tert-butyl

tetrahydrofuran-2-carboxylate) is a highly versatile, sterically hindered building block used in

the asymmetric synthesis of complex therapeutics.

For research scientists, the rigorous spectroscopic characterization of this intermediate is non-

negotiable. Misinterpretation of its complex splitting patterns or gas-phase fragmentation can

lead to false assumptions about stereochemical purity or structural integrity. This whitepaper

provides an authoritative, in-depth analysis of the Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) profiles of tert-butyl oxolane-2-carboxylate,

detailing the physical causality behind its spectral behavior.

Structural & Physicochemical Profile
Before analyzing the spectroscopic data, it is essential to establish the baseline

physicochemical parameters of the molecule:
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Chemical Name: tert-Butyl oxolane-2-carboxylate

CAS Registry Numbers: 1342514-34-4 (Racemate) [1], 1604418-23-6 ((S)-enantiomer)

Molecular Formula: C₉H₁₆O₃

Molecular Weight: 172.22 g/mol

Structural Features: A flexible five-membered ether ring with a chiral center at C2,

conjugated to a bulky, electron-donating tert-butyl ester.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides the most definitive proof of the oxolane ring's integrity. However, the spectrum is

complicated by the ring's constrained electronic environment and stereochemistry.

Mechanistic Causality in Chemical Shifts
The proton at the C2 position (H-2) is heavily deshielded by two adjacent electron-withdrawing

groups: the ring oxygen and the ester carbonyl. This dual inductive effect pushes its resonance

significantly downfield to approximately 4.30–4.45 ppm [3].

Crucially, the chiral center at C2 breaks the symmetry of the molecule, rendering the protons of

the adjacent methylene groups (C3 and C4) diastereotopic. Because the ring is

conformationally flexible (undergoing rapid pseudorotation), these protons experience different

time-averaged magnetic environments. Consequently, they do not appear as simple first-order

triplets or quartets; instead, they manifest as complex, higher-order multiplets. Inexperienced

analysts frequently misidentify these complex multiplets as overlapping impurities. The tert-

butyl group, conversely, appears as a sharp, highly integrated singlet (9H) near 1.48 ppm,

driven by the magnetic equivalence of the three methyl groups rapidly rotating on the NMR

timescale.

Summarized NMR Data
Table 1: ¹H and ¹³C NMR Assignments (CDCl₃, 400 MHz / 100 MHz)
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Nucleus
Chemical Shift (δ,
ppm)

Multiplicity &
Integration

Structural
Assignment &
Causality

¹H 4.30 – 4.45 dd / m, 1H
H-2: Deshielded by

adjacent O and C=O.

¹H 3.85 – 4.05 m, 2H

H-5: Methylene

adjacent to ring

oxygen.

¹H 1.85 – 2.25 m, 4H

H-3, H-4:

Diastereotopic ring

methylenes.

¹H 1.48 s, 9H

-C(CH₃)₃:

Magnetically

equivalent methyls.

¹³C 172.5 C (Quaternary)
C=O: Ester carbonyl

carbon.

¹³C 81.2 C (Quaternary)

-C(CH₃)₃: Sterically

hindered quaternary

carbon.

¹³C 76.8 CH
C-2: Alpha to oxygen

and carbonyl.

¹³C 69.1 CH₂
C-5: Alpha to ring

oxygen.

¹³C 30.5, 25.4 CH₂
C-3, C-4: Ring

methylene carbons.

¹³C 28.1 CH₃
-C(CH₃)₃: tert-Butyl

methyl carbons.

Mass Spectrometry (MS) & Fragmentation Causality
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Mass spectrometry of tert-butyl esters requires careful interpretation due to their extreme

lability in the gas phase.

Ionization and Pathway Causality
Under Electrospray Ionization (ESI+) or Atmospheric Pressure Chemical Ionization (APCI), the

intact protonated molecule [M+H]⁺ is theoretically expected at m/z 173.1. However, protonated

tert-butyl esters undergo rapid, charge-remote gas-phase dissociation. The dominant

fragmentation pathway is the elimination of neutral isobutylene (56 Da) [2].

This pathway is thermodynamically favored because it requires a very low degree of activation

energy to form the highly stable neutral alkene (isobutene) alongside the corresponding

oxolane-2-carboxylic acid cation (m/z 117.1) [2]. A subsequent, higher-energy fragmentation

involves the loss of water (18 Da) from the carboxylic acid, yielding the oxolane-2-carbonyl

cation (m/z 99.1).

[M+H]+
m/z 173.1

[M+H - C4H8]+
m/z 117.1

 - Isobutylene (56 Da) [M+H - C4H8 - H2O]+
m/z 99.1

 - Water (18 Da) 

Click to download full resolution via product page

Mass Spectrometry Fragmentation Pathway of tert-Butyl Oxolane-2-Carboxylate.

Table 2: Key MS Fragments (ESI+)
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m/z Ratio Ion Identity
Relative
Abundance

Mechanistic Origin

195.1 [M+Na]⁺ Medium - High

Sodium adduct (highly

stable, resists

fragmentation).

173.1 [M+H]⁺ Low

Intact protonated

molecule (highly

labile).

117.1 [M+H - C₄H₈]⁺ Base Peak (100%)

Loss of isobutylene

via gas-phase

dissociation.

99.1 [M+H - C₄H₈ - H₂O]⁺ Medium

Subsequent loss of

water from the acid

fragment.

Infrared (IR) Spectroscopy
IR spectroscopy provides orthogonal validation of the functional groups, specifically the ester

and the ether linkages.

Vibrational Causality
The most diagnostic feature is the ester carbonyl (C=O) stretch. In standard unhindered methyl

esters, this stretch typically appears around 1740 cm⁻¹. However, the bulky tert-butyl group

exerts a strong +I (inductive) electron-donating effect. This electron donation slightly increases

the single-bond character of the C=O bond, lowering its force constant. Consequently, the C=O

stretch in tert-butyl oxolane-2-carboxylate shifts to a slightly lower frequency, presenting as a

sharp, intense band near 1730–1735 cm⁻¹.

Table 3: Principal IR Vibrational Modes (ATR-FTIR)
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Wavenumber
(cm⁻¹)

Intensity Vibrational Mode
Structural
Correlation

2975, 2870 Medium C-H Stretch (sp³)
Aliphatic ring and tert-

butyl methyl groups.

1732 Strong, Sharp C=O Stretch

tert-Butyl ester

carbonyl (shifted by +I

effect).

1365, 1390 Medium
C-H Bend (gem-

dimethyl)

Characteristic "split"

peak of the tert-butyl

group.

1150, 1060 Strong C-O-C Asym. Stretch

Oxolane ring ether

and ester C-O

linkages.

Standardized Experimental Protocols
To ensure absolute trustworthiness and reproducibility of the data presented above, the

following self-validating workflow must be strictly adhered to when acquiring NMR spectra for

this class of compounds.

Protocol: High-Fidelity NMR Acquisition
Sample Preparation: Weigh precisely 15.0 mg of the synthesized or purchased tert-butyl
oxolane-2-carboxylate. Dissolve completely in 0.6 mL of deuterated chloroform (CDCl₃,

99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Transfer to

a clean, 5 mm precision NMR tube.

Instrument Tuning & Shimming: Insert the sample into a minimum 400 MHz NMR

spectrometer. Perform automated locking to the deuterium signal of CDCl₃ (7.26 ppm).

Execute automated gradient shimming (e.g., TopShim) to ensure the line width at half-height

(FWHM) of the TMS signal is < 1.0 Hz.

¹H Acquisition Parameters: Set the number of scans (ns) to 16. Crucially, set the relaxation

delay (d1) to 1.0 second to ensure complete longitudinal relaxation of the highly
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concentrated tert-butyl protons, preventing signal truncation. Use a standard 30-degree

pulse program (zg30).

¹³C Acquisition Parameters: Set ns to 256 and d1 to 2.0 seconds. Utilize standard proton

decoupling (zgpg30).

Data Processing: Apply an exponential window function with a line broadening (LB) of 0.3 Hz

for ¹H and 1.0 Hz for ¹³C prior to Fourier Transform (FT). Manually phase the spectrum and

apply a polynomial baseline correction. Reference the spectrum exactly to TMS (0.00 ppm).

Sample Preparation
15 mg in 0.6 mL CDCl3

Lock & Shim
Lock to CDCl3 (7.26 ppm)

1H NMR Acquisition
ns=16, d1=1s

13C NMR Acquisition
ns=256, d1=2s

Data Processing
FT, Phase/Baseline Correction

Click to download full resolution via product page

Standardized NMR Acquisition and Processing Workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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